Cas no 88918-76-7 (3-(Cyanomethyl)-N-methyl-1H-indole-5-methanesulfonamide)

3-(Cyanomethyl)-N-methyl-1H-indole-5-methanesulfonamide structure
88918-76-7 structure
Product Name:3-(Cyanomethyl)-N-methyl-1H-indole-5-methanesulfonamide
CAS No:88918-76-7
MF:C12H13N3O2S
MW:263.315521001816
CID:1065277
PubChem ID:13560839
Update Time:2025-04-20

3-(Cyanomethyl)-N-methyl-1H-indole-5-methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-(Cyanomethyl)-N-methyl-1H-indole-5-methanesulfonamide
    • 3-(Cyanomethyl)-N-methyl-1H-indole-5-methanesulphonamide
    • HYBOCMIZDNGJEY-UHFFFAOYSA-N
    • SCHEMBL9765114
    • 88918-76-7
    • starbld0001905
    • 1-[3-(CYANOMETHYL)-1H-INDOL-5-YL]-N-METHYLMETHANESULFONAMIDE
    • FT-0665302
    • 1-(3-(Cyanomethyl)-1H-indol-5-yl)-N-methylmethanesulfonamide
    • DB-324293
    • DB-312568
    • Inchi: 1S/C12H13N3O2S/c1-14-18(16,17)8-9-2-3-12-11(6-9)10(4-5-13)7-15-12/h2-3,6-7,14-15H,4,8H2,1H3
    • InChI Key: HYBOCMIZDNGJEY-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC2=C(C(CC#N)=CN2)C=1)(NC)(=O)=O

Computed Properties

  • Exact Mass: 263.07300
  • Monoisotopic Mass: 263.07284784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 94.1Ų

Experimental Properties

  • PSA: 94.13000
  • LogP: 2.75488

3-(Cyanomethyl)-N-methyl-1H-indole-5-methanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C981955-5mg
3-(Cyanomethyl)-N-methyl-1H-indole-5-methanesulfonamide
88918-76-7
5mg
$ 224.00 2023-09-08
TRC
C981955-50mg
3-(Cyanomethyl)-N-methyl-1H-indole-5-methanesulfonamide
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50mg
$ 1694.00 2023-09-08
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